![molecular formula C12H21NO3 B1375373 Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate CAS No. 1101840-72-5](/img/structure/B1375373.png)
Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate
Overview
Description
“Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate” is a chemical compound . It has the molecular formula C12H21NO3 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-6-12(4-5-12)9(14)8-13/h9,14H,4-8H2,1-3H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound has a molecular weight of 227.3 . It is a solid or semi-solid or lump or liquid at normal temperatures . The compound should be stored sealed in dry conditions at 2-8°C .Scientific Research Applications
Synthesis Approaches
Tert-butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate and its derivatives have been a subject of research for their synthesis methods and structural complexity. Meyers et al. (2009) described efficient and scalable synthetic routes for tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to this compound. They highlighted its potential in accessing chemical spaces complementary to piperidine ring systems, indicating its significance in creating novel compounds (Meyers et al., 2009). Campbell et al. (2009) detailed the enantioselective synthesis of a related compound, emphasizing its importance as an essential intermediate for potent CCR2 antagonists, showcasing its relevance in medicinal chemistry (Campbell et al., 2009).
Structural Insights
The molecular structure of compounds related to this compound offers intriguing insights. Moriguchi et al. (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, closely related to the compound of interest. They provided detailed structural characterization through spectroscopy and X-ray diffraction, highlighting the compound's bicyclo[2.2.2]octane structure which includes a lactone moiety and a piperidine ring (Moriguchi et al., 2014). Similarly, they investigated the chiral version of this compound, providing a comprehensive structural analysis (Moriguchi et al., 2014).
Application in Synthesis of Bioactive Compounds
Synthesis of Potent Antagonists and Antiviral Compounds
Campbell et al. (2009) highlighted the role of the tert-butoxycarbonylamino compound in synthesizing potent CCR2 antagonists, indicating its importance in developing therapeutic agents (Campbell et al., 2009). Additionally, López et al. (2020) described the catalytic and enantioselective preparation of derivatives of the compound, with particular emphasis on its transformation into key elements used in the industrial synthesis of antiviral ledipasvir (López et al., 2020).
Innovative Scaffolds for Drug Discovery
Development of New Drug Scaffolds
Chalyk et al. (2017) introduced new scaffolds for drug discovery, utilizing 6-azaspiro[4.3]alkanes synthesized from compounds related to this compound. This underscores the compound's significance in the realm of drug development, offering innovative scaffolds for potential therapeutic agents (Chalyk et al., 2017).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with this compound are H302, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338) .
Future Directions
properties
IUPAC Name |
tert-butyl 8-hydroxy-6-azaspiro[2.5]octane-6-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-6-12(4-5-12)9(14)8-13/h9,14H,4-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQOLTEHTFKRZNV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC2)C(C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10735770 | |
Record name | tert-Butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10735770 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1101840-72-5 | |
Record name | tert-Butyl 4-hydroxy-6-azaspiro[2.5]octane-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10735770 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.